Cas no 246245-20-5 (4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol)

• Product Name: 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol
• CAS No: 246245-20-5
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD16067914
• CID: 1033956
• PubChem ID: 11286977
• Update Time: 2025-06-11

4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol
• 2,2,2-trifluoro-1-(4-hydroxyphenyl)ethanol
• 2,2,2-trifluoro-1-(4-hydroxyphenyl)ethyl alcohol
• 4-(1-hydroxy-2,2,2-trifluoroethyl)phenol
• 4-(2,2,2-trifluoro-1-hydroxy-ethyl)phenol
• 4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenol
• 4-hydroxy-1-phenyl-trifluoromethylcarbinol
• EN300-1931419
• SCHEMBL2175953
• AKOS010909506
• 4-(2,2,2-Trifluoro-1-hydroxy-ethyl)-phenol
• DB-294558
• DTXSID80461211
• SB85150
• CS-0268371
• J-513250
• 246245-20-5

• MDL： MFCD16067914
• Inchi： 1S/C8H7F3O2/c9-8(10,11)7(13)5-1-3-6(12)4-2-5/h1-4,7,12-13H
• InChI Key： KRFOXHSAQXFOHN-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)O)O)(F)F

Computed Properties

• Exact Mass: 192.04000
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.98790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol

Introduction to 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol (CAS No. 246245-20-5)

4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol, also known by its CAS number 246245-20-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique trifluoromethyl and hydroxyl functionalities, which confer it with a range of interesting properties and potential applications.

The molecular structure of 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol consists of a phenolic ring substituted with a trifluoromethyl group and a hydroxyl group. The presence of the trifluoromethyl group imparts enhanced lipophilicity and metabolic stability, while the hydroxyl group can participate in hydrogen bonding and other intermolecular interactions. These features make it an attractive candidate for various chemical and biological applications.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms are known to improve the pharmacokinetic properties of molecules, such as their solubility, stability, and bioavailability. 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol is no exception, and its unique structure has led to its evaluation in several preclinical studies.

One of the key areas of research involving 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol is its potential as an antioxidant. Phenolic compounds are well-known for their antioxidant properties due to their ability to scavenge free radicals. The introduction of the trifluoromethyl group in this compound enhances its stability and potentially improves its antioxidant activity. Studies have shown that 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol exhibits significant radical scavenging activity, making it a promising candidate for the development of novel antioxidants.

Beyond its antioxidant properties, 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various mediators and signaling pathways. Compounds with anti-inflammatory properties can help modulate these pathways and reduce inflammation. Preclinical studies have demonstrated that 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory conditions.

The pharmaceutical industry is continuously exploring new molecules with improved therapeutic profiles. The unique combination of functionalities in 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol makes it an attractive lead compound for further optimization. Researchers are actively investigating structural modifications to enhance its potency and selectivity for specific therapeutic targets.

In addition to its pharmaceutical applications, 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol has also found use in materials science. The presence of the trifluoromethyl group can influence the surface properties of materials, making them more hydrophobic or oleophobic. This property has potential applications in the development of coatings and other surface-modifying agents.

The synthesis of 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol typically involves multi-step processes that include the introduction of the trifluoromethyl group followed by functionalization to form the hydroxyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its broader use in both research and industrial settings.

In conclusion, 4-(2,2,2-Trifluoro-1-hydroxyethyl)phenol (CAS No. 246245-20-5) is a versatile compound with a range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure provides a foundation for further research and development aimed at harnessing its full potential. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.